Cas no 2229628-37-7 (4-3-(propan-2-yl)phenyloxane-2,6-dione)

• Product Name: 4-3-(propan-2-yl)phenyloxane-2,6-dione
• CAS No: 2229628-37-7
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 6359486
• PubChem ID: 165714782
• Update Time: 2025-10-30

4-3-(propan-2-yl)phenyloxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-3-(propan-2-yl)phenyloxane-2,6-dione
• 2229628-37-7
• 4-[3-(propan-2-yl)phenyl]oxane-2,6-dione
• EN300-1755572

• Inchi： 1S/C14H16O3/c1-9(2)10-4-3-5-11(6-10)12-7-13(15)17-14(16)8-12/h3-6,9,12H,7-8H2,1-2H3
• InChI Key： GVZGHUNFSMVCFM-UHFFFAOYSA-N
• SMILES： O1C(CC(CC1=O)C1=CC=CC(=C1)C(C)C)=O

Computed Properties

• Exact Mass: 232.109944368g/mol
• Monoisotopic Mass: 232.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4Ų

Additional information on 4-3-(propan-2-yl)phenyloxane-2,6-dione

Exploring the Potential of 4-3-(propan-2-yl)phenyloxane-2,6-dione (CAS No. 2229628-37-7): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 4-3-(propan-2-yl)phenyloxane-2,6-dione (CAS No. 2229628-37-7) has emerged as a compound of significant interest. This molecule, characterized by its unique oxane-2,6-dione core and propan-2-ylphenyl substitution, offers a versatile scaffold for drug discovery and material science applications. Its structural features align with contemporary trends in sustainable chemistry and bioactive molecule design, making it a focal point for researchers exploring non-toxic alternatives and green synthesis methods.

The compound's CAS number 2229628-37-7 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Recent literature highlights its potential role in enzyme inhibition studies, particularly targeting inflammatory pathways—a hot topic in autoimmune disease research. Users frequently search for "oxane-dione derivatives" and "isopropylphenyl applications," reflecting growing curiosity about its structure-activity relationships (SAR) and metabolic stability.

From a synthetic perspective, 4-3-(propan-2-yl)phenyloxane-2,6-dione exemplifies advancements in catalytic ring formation techniques. Its six-membered lactone moiety resonates with AI-driven drug design queries, as computational models increasingly predict such frameworks for oral bioavailability optimization. Laboratories prioritizing atom economy and microwave-assisted synthesis—frequently searched terms—have reported efficient routes to this compound.

Environmental considerations further elevate its relevance. The propan-2-yl (isopropyl) group's balance between lipophilicity and biodegradability aligns with eco-friendly pharmaceutical trends, addressing common user concerns about "persistent organic pollutants." Analytical studies utilizing HPLC-MS and NMR spectroscopy—popular techniques in related searches—confirm its stability under physiological conditions, supporting potential prodrug development applications.

In material science, the compound's crystalline properties and thermal stability (often queried alongside "polymeric additives") enable innovative applications in biodegradable plastics. Its hydrogen-bonding capacity, deduced from X-ray diffraction data, makes it a candidate for supramolecular chemistry—a field gaining traction in nanotechnology forums.

Ongoing research explores 4-3-(propan-2-yl)phenyloxane-2,6-dione's utility in flavor/fragrance industries, where its ketone-ester hybrid structure may contribute to sustainable aroma chemicals. This intersects with booming consumer interest in "plant-based ingredients" and "clean-label products," positioning the compound as a bridge between fine chemicals and consumer goods innovation.

As patent databases reveal, modifications of the oxane-2,6-dione core (a frequently searched chemical motif) continue to yield compounds with improved target selectivity. The 2229628-37-7 derivative specifically shows promise in non-hormonal therapeutic approaches, avoiding controversies associated with endocrine disruptors—a major concern in recent health forums.

In conclusion, CAS 2229628-37-7 represents a multifaceted chemical entity whose exploration addresses both academic and industrial demands. Its alignment with green chemistry principles, combined with structural adaptability for drug discovery, ensures sustained relevance in scientific discourse and SEO-optimized research queries alike.